Cas no 951885-53-3 (4-(Ethylthio)-3'-iodobenzophenone)

• Product Name: 4-(Ethylthio)-3'-iodobenzophenone
• CAS No: 951885-53-3
• MF: C₁₅H₁₃IOS
• MW: 368.232595205307
• MDL: MFCD07775723
• CID: 4722041
• Update Time: 2025-10-29

4-(Ethylthio)-3'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 4-(Ethylthio)-3'-iodobenzophenone
• (4-(Ethylthio)phenyl)(3-iodophenyl)methanone

• MDL： MFCD07775723
• Inchi： 1S/C15H13IOS/c1-2-18-14-8-6-11(7-9-14)15(17)12-4-3-5-13(16)10-12/h3-10H,2H2,1H3
• InChI Key： IQXVLQXCOZZTKN-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC(=CC=1)SCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-(Ethylthio)-3'-iodobenzophenone

4-(Ethylthio)-3'-iodobenzophenone (CAS No. 951885-53-3): A Comprehensive Overview

4-(Ethylthio)-3'-iodobenzophenone (CAS No. 951885-53-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, material science, and chemical research. This compound, characterized by its unique molecular structure featuring an ethylthio group and an iodo substituent, serves as a versatile intermediate in synthetic chemistry. Its relevance in modern research is underscored by its potential applications in drug development and advanced material synthesis.

The molecular formula of 4-(Ethylthio)-3'-iodobenzophenone is C₁₅H₁₃IOS, with a molecular weight of approximately 368.23 g/mol. The presence of the iodo group at the 3'-position and the ethylthio moiety at the 4-position imparts distinct chemical properties, making it a valuable building block for further derivatization. Researchers often utilize this compound in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, due to its reactivity and stability under various conditions.

One of the most compelling aspects of 4-(Ethylthio)-3'-iodobenzophenone is its role in pharmaceutical research. The compound's structure aligns with the growing demand for iodinated aromatic compounds in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its potential as a precursor for biologically active molecules, leveraging its ability to undergo selective functionalization. This aligns with the current trend in precision medicine, where tailored molecular structures are critical for targeting specific disease pathways.

In material science, 4-(Ethylthio)-3'-iodobenzophenone has shown promise in the synthesis of organic electronic materials. Its conjugated system and electron-rich sulfur atom make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. With the global push toward sustainable energy solutions, researchers are increasingly interested in compounds like this that can contribute to the development of efficient and eco-friendly materials.

The synthesis of 4-(Ethylthio)-3'-iodobenzophenone typically involves the reaction of 3'-iodobenzophenone with ethylthiol in the presence of a suitable catalyst. Optimization of this process has been a focus in recent literature, with efforts directed toward improving yield and minimizing byproducts. Advances in green chemistry have also influenced its production, with researchers exploring solvent-free or low-toxicity solvent systems to enhance sustainability.

Market dynamics for 4-(Ethylthio)-3'-iodobenzophenone reflect its niche but growing demand. The compound is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and research sectors. Pricing trends indicate a steady increase, driven by its utility in high-value applications and the limited number of suppliers. For those sourcing this compound, factors such as purity levels, batch consistency, and regulatory compliance are critical considerations.

From a regulatory standpoint, 4-(Ethylthio)-3'-iodobenzophenone is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, users should always consult safety data sheets (SDS) and adhere to local guidelines for storage and disposal. The compound's stability under ambient conditions makes it relatively easy to handle, though precautions should be taken to avoid prolonged exposure to light and moisture.

Looking ahead, the future of 4-(Ethylthio)-3'-iodobenzophenone appears promising, with ongoing research exploring new applications in catalysis and nanotechnology. Its compatibility with emerging synthetic methodologies, such as flow chemistry and photoredox catalysis, positions it as a compound of interest for next-generation chemical innovations. As the scientific community continues to uncover its potential, this compound is likely to remain a staple in advanced chemical research.

For researchers and industry professionals seeking detailed technical data on 4-(Ethylthio)-3'-iodobenzophenone, resources such as peer-reviewed journals, patent databases, and chemical catalogs are invaluable. Collaborative efforts between academia and industry are also expected to drive further advancements in its applications, solidifying its role in the ever-evolving landscape of chemical science.